Cas no 174286-31-8 (1-(Tert-butoxycarbonyl)piperidine-4-carboxylid acid)

• Product Name: 1-(Tert-butoxycarbonyl)piperidine-4-carboxylid acid
• CAS No: 174286-31-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 825031
• Update Time: 2025-05-20

1-(Tert-butoxycarbonyl)piperidine-4-carboxylid acid Chemical and Physical Properties

Names and Identifiers

• 1-(Tert-butoxycarbonyl)piperidine-4-carboxylid acid
• 1-{[(2-Methyl-2-propanyl)oxy]carbonyl}-4-piperidinecarboxylic aci d
• 1,4-Piperidinedicarboxylic acid 1-tert-butyl ester
• 1,4-Piperidinedicarboxylic acid 1-tert-butyl ester, labeled with deuterium

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(15)12-6-4-8(5-7-12)9(13)14/h8H,4-7H2,1-3H3,(H,13,14)
• InChI Key： JWOHBPPVVDQMKB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)CC1

Additional information on 1-(Tert-butoxycarbonyl)piperidine-4-carboxylid acid

Recent Advances in the Application of 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic Acid (CAS: 174286-31-8) in Chemical Biology and Pharmaceutical Research

1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS: 174286-31-8) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of protease inhibitors, receptor modulators, and other therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable applications of 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid is its role as a building block in peptide synthesis. Researchers have utilized this compound to introduce the piperidine-4-carboxylic acid moiety into peptide chains, enhancing their stability and bioactivity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its utility in the design of novel protease inhibitors, which are critical in the treatment of diseases like HIV and hepatitis C.

In addition to its use in peptide chemistry, 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid has been employed in the synthesis of small-molecule drug candidates. A 2023 study published in ACS Chemical Biology reported the development of a new class of G protein-coupled receptor (GPCR) modulators using this compound as a key intermediate. The study highlighted the compound's versatility in introducing structural diversity, which is essential for optimizing drug potency and selectivity.

Another emerging area of research involves the use of 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid in the development of covalent inhibitors. Covalent inhibitors have gained attention due to their potential for prolonged target engagement and improved therapeutic efficacy. A recent preprint on ChemRxiv described the synthesis of covalent kinase inhibitors incorporating this compound, showcasing its potential in oncology drug discovery.

Beyond its synthetic applications, 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid has also been investigated for its direct biological effects. A 2022 study in European Journal of Medicinal Chemistry explored its role as a scaffold for anti-inflammatory agents, demonstrating promising activity in preclinical models of inflammation. The study suggested that derivatives of this compound could serve as lead candidates for the development of new anti-inflammatory drugs.

In conclusion, 1-(Tert-butoxycarbonyl)piperidine-4-carboxylic acid (CAS: 174286-31-8) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential direct biological activities make it a compound of significant interest. Future research is expected to further explore its applications in drug discovery, particularly in the design of targeted therapies for complex diseases.